6-Bromo-2-methyl-[1,2,4]triazolo[1,5-a]pyridine

• IUPAC Name: 6-bromo-2-methyl-[1,2,4]triazolo[1,5-a]pyridine
• InChI: InChI=1S/C7H6BrN3/c1-5-9-7-3-2-6(8)4-11(7)10-5/h2-4H,1H3
• InChI Key: VRLCTKGHPFTFQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=C(C=CC2=N1)Br
• Molecular Formula: C7H6BrN3
• DSSTOX Substance ID: DTXSID70346321
• Molecular Weight: 212.05 g/mol
• CAS RN: 7169-95-1

Description

“6-Bromo-2-methyl-[1,2,4]triazolo[1,5-a]pyridine” is a chemical compound with the molecular formula C7H6BrN3. It is part of the triazolopyridine family, which has found wide application in drug design.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[1,5-a]pyridines, the family to which this compound belongs, has been extensively studied. Common approaches include the oxidative cyclization of N-(2-pyridyl)amidines using various oxidizers. Another method involves the use of 2-aminopyridines and nitriles as starting compounds.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES string Cc1cc(Br)cn2ncnc12. This indicates that the compound has a bromine atom attached to the pyridine ring, and a methyl group attached to the triazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 212.05. The compound is solid in form.

Scientific Research Applications

Herbicidal Activity

6-Bromo-2-methyl-[1,2,4]triazolo[1,5-a]pyridine, as part of the N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide family, has demonstrated significant herbicidal activity. These compounds, including closely related derivatives, have shown effectiveness against a broad spectrum of vegetation at low application rates, highlighting their potential in agricultural science (Moran, 2003).

Synthesis and Structural Characterization

The compound has been a subject of chemical synthesis studies. For instance, its efficient synthesis via oxidative cyclization using N-Chlorosuccinimide (NCS) under mild conditions has been described. The structural characterization of these compounds, including X-ray diffraction, offers insights into their chemical properties and potential applications in various fields of research (El-Kurdi et al., 2021).

Potential in Pharmaceutical Applications

Triazolopyridines, the family of compounds to which this compound belongs, are noted for their biological activity, leading to many pharmaceutical applications. The synthesis and characterization of these compounds pave the way for potential uses in drug development and other medical applications (El-Kurdi et al., 2021).

Antioxidant Properties

Recent research has explored the antioxidant properties of [1,2,4]triazolo[1,5-a]pyridine derivatives, including those with bromine atoms in specific positions of the pyridinotriazole heterosystem. These studies, utilizing preclinical diagnostic methods, suggest the potential of these compounds as antioxidants. The findings indicate a noteworthy avenue for future research in the development of new antioxidant agents (Smolsky et al., 2022).

Safety and Hazards

The compound is classified as an Eye Irritant (2), Skin Irritant (2), and STOT SE 3 according to hazard statements. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and washing with plenty of water if it comes into contact with skin or eyes (P302 + P352, P305 + P351 + P338).

Future Directions

The future directions for “6-Bromo-2-methyl-[1,2,4]triazolo[1,5-a]pyridine” and similar compounds could involve further exploration of their potential in drug design, given their wide application in this field. Additionally, new methods of synthesis could be developed to improve the efficiency and environmental friendliness of the production process.

Mechanism of Action

Target of Action

Similar compounds have been reported to act as inverse agonists for rorγt , inhibitors for PHD-1 , JAK1 , and JAK2 . These targets play crucial roles in various biological processes, including immune response, oxygen sensing, and signal transduction.

Mode of Action

This interaction can lead to changes in the conformation or function of the target proteins .

Biochemical Pathways

Given its potential targets, it may influence pathways related to immune response, oxygen sensing, and signal transduction . The downstream effects of these pathway modulations would depend on the specific cellular context.

Result of Action

Similar compounds have shown anti-tumor activity against various cancer cell lines , suggesting that 6-Bromo-2-methyl-[1,2,4]triazolo[1,5-a]pyridine may also have potential anti-cancer effects.

Biochemical Analysis

Biochemical Properties

6-Bromo-2-methyl-[1,2,4]triazolo[1,5-a]pyridine plays a significant role in biochemical reactions, particularly in the modulation of enzyme activity. It has been observed to interact with several enzymes, including kinases and phosphatases, which are crucial for cellular signaling pathways. The compound’s bromine atom and triazole ring facilitate binding to the active sites of these enzymes, leading to either inhibition or activation of their catalytic functions. Additionally, this compound can form hydrogen bonds and hydrophobic interactions with proteins, further influencing their structure and activity .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been shown to impact cell signaling pathways, particularly those involving kinases such as c-Met kinase . This interaction can lead to alterations in gene expression and cellular metabolism, affecting processes such as cell proliferation, differentiation, and apoptosis. In cancer cell lines, this compound has demonstrated cytotoxic effects, indicating its potential as an anti-cancer agent .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. The compound’s structure allows it to fit into the active sites of enzymes, where it can form covalent or non-covalent bonds. This binding can result in enzyme inhibition or activation, depending on the nature of the interaction. For example, the bromine atom can participate in halogen bonding, while the triazole ring can engage in π-π stacking interactions with aromatic residues in proteins . These interactions can lead to changes in enzyme conformation and activity, ultimately affecting cellular functions.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under standard laboratory conditions, but its activity can diminish over extended periods due to gradual degradation . Long-term exposure to the compound in in vitro and in vivo studies has revealed sustained effects on cellular signaling pathways and gene expression, highlighting its potential for therapeutic applications.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound has been shown to modulate enzyme activity and cellular signaling without causing significant toxicity . At higher doses, it can induce toxic effects, including cellular apoptosis and tissue damage. These threshold effects are crucial for determining the compound’s therapeutic window and safe dosage range for potential clinical applications.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with enzymes and cofactors that facilitate its biotransformation. The compound can undergo phase I and phase II metabolic reactions, including oxidation, reduction, and conjugation . These metabolic processes can alter the compound’s activity and toxicity, influencing its overall pharmacokinetic profile. Additionally, this compound can affect metabolic flux and metabolite levels, further impacting cellular functions.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . The compound can be actively transported across cell membranes, accumulating in specific cellular compartments. Its distribution is influenced by factors such as lipophilicity and molecular size, which determine its ability to penetrate biological membranes. Once inside the cell, this compound can interact with intracellular proteins, affecting its localization and activity.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound can be targeted to specific cellular compartments, such as the nucleus, mitochondria, or endoplasmic reticulum, through targeting signals or post-translational modifications . These localization signals ensure that this compound reaches its site of action, where it can exert its biochemical effects. The compound’s activity can be modulated by its subcellular distribution, influencing processes such as gene expression, energy metabolism, and protein synthesis.

Synthesis routes and methods

Procedure details

To a stirred solution of 2-amino-5-bromopyridine (1.73 g, 10 mmol) in N,N-dimethylformamide (20 mL) was added dimethylacetamide dimethylacetal (3.99 g, 30 mmol). The reaction mixture was heated to 130° C. overnight. After cooling to room temperature, the volatiles were removed under reduced pressure to afford the desired product N′-(5-bromo-pyridin-2-yl)-N,N-dimethyl-acetamidine as a brown oil.